
An In-Depth Technical Guide to 4-Bromo-1,2-
dinitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-1,2-dinitrobenzene

Cat. No.: B1266097 Get Quote

CAS Number: 610-38-8

This technical guide provides a comprehensive overview of 4-Bromo-1,2-dinitrobenzene, a

key aromatic intermediate in organic synthesis. The document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis, key reactions, and safety protocols.

Chemical and Physical Properties
4-Bromo-1,2-dinitrobenzene is a yellow crystalline solid.[1] Its core structure consists of a

benzene ring substituted with a bromine atom and two nitro groups at the 1 and 2 positions

relative to the bromo substituent.[1] This substitution pattern renders the aromatic ring electron-

deficient and susceptible to nucleophilic attack.

Table 1: Physicochemical Properties of 4-Bromo-1,2-dinitrobenzene
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Property Value Reference

CAS Number 610-38-8 [1][2][3][4][5]

Molecular Formula C₆H₃BrN₂O₄ [1][2]

Molecular Weight 247.00 g/mol [1][2]

Appearance Yellow crystalline solid [1]

Melting Point 59.5 °C [1]

Boiling Point 353.6 ± 22.0 °C at 760 mmHg [1]

Solubility

Sparingly soluble in water;

moderately soluble in ethanol

and methanol.

[1]

Synthesis of 4-Bromo-1,2-dinitrobenzene
The synthesis of 4-Bromo-1,2-dinitrobenzene can be achieved through two primary routes:

the nitration of bromobenzene or the bromination of 1,2-dinitrobenzene. The nitration of an

activated aromatic ring is a common electrophilic aromatic substitution reaction.

Experimental Protocol: Nitration of 1-Bromo-2-
nitrobenzene
This procedure details the synthesis of 4-Bromo-1,2-dinitrobenzene starting from 1-Bromo-2-

nitrobenzene.

Materials:

1-Bromo-2-nitrobenzene

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice
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Dichloromethane

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Beaker

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, carefully prepare a nitrating mixture

by adding a specific volume of concentrated nitric acid to an equal volume of concentrated

sulfuric acid. This process is highly exothermic and should be performed in an ice bath to

maintain a low temperature.

Slowly add 1-Bromo-2-nitrobenzene dropwise to the cold nitrating mixture while stirring

continuously. The temperature of the reaction mixture should be carefully monitored and

maintained to prevent side reactions.

After the addition is complete, allow the reaction to proceed at a controlled temperature for a

specified duration. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion, pour the reaction mixture onto crushed ice to quench the reaction and

precipitate the crude product.

Extract the product from the aqueous mixture using dichloromethane.

Combine the organic extracts and wash them with water and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to obtain the crude 4-Bromo-1,2-dinitrobenzene.

The crude product can be further purified by recrystallization from a suitable solvent, such as

ethanol.

1-Bromo-2-nitrobenzene

Reaction

Nitrating Mixture (HNO3/H2SO4)

Quenching (Ice) Extraction (DCM) Purification (Recrystallization) 4-Bromo-1,2-dinitrobenzene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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